Cas no 1807503-89-4 (BnO-PEG4-Boc)

• Product Name: BnO-PEG4-Boc
• CAS No: 1807503-89-4
• MF: C₂₁H₃₄O₇
• MW: 398.49046754837
• CID: 3046343
• PubChem ID: 77078166
• Update Time: 2025-07-19

BnO-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG5-CH2CO2tBu
• BnO-PEG4-Boc
• 3,6,9,12,15-Pentaoxahexadecanoic acid, 16-phenyl-, 1,1-dimethylethyl ester
• CS-0114892
• SCHEMBL26813320
• tert-butyl 2-[2-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]ethoxy]acetate
• C70796
• HY-140748
• 1807503-89-4
• DA-71611
• SB67206
• tert-butyl 1-phenyl-2,5,8,11,14-pentaoxahexadecan-16-oate
• BP-22255
• AKOS040741400
• MS-26742

• Inchi： 1S/C21H34O7/c1-21(2,3)28-20(22)18-27-16-14-25-12-10-23-9-11-24-13-15-26-17-19-7-5-4-6-8-19/h4-8H,9-18H2,1-3H3
• InChI Key： USXLULCFEHFJGM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COCCOCCOCCOCCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 398.23045342g/mol
• Monoisotopic Mass: 398.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Color/Form: Solid powder

BnO-PEG4-Boc Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on BnO-PEG4-Boc

CAS No. 1807503-89-4 and BnO-PEG4-Boc: A Comprehensive Overview of a Versatile Polyethylene Glycol Derivative

BnO-PEG4-Boc, a polyethylene glycol (PEG) derivative with a benzyl group at one end and a Boc (t-butyloxycarbonyl) protecting group at the other, has emerged as a critical molecule in modern biomedical research. The CAS No. 1807503-89-4 designation confirms its unique chemical structure, which combines the biocompatibility of PEG with functional groups that enable tailored applications in drug delivery, bioconjugation, and molecular imaging. Recent advancements in PEGylation technology have highlighted the significance of BnO-PEG4-Boc in enhancing therapeutic efficacy and reducing immunogenicity in targeted therapies.

The PEG4 chain in BnO-PEG4-Boc plays a pivotal role in its functionality. PEGylation, the process of attaching PEG to biomolecules, has been extensively studied for its ability to prolong the half-life of therapeutic agents in the bloodstream. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that PEG4 conjugates exhibit superior stability compared to shorter PEG chains, particularly in harsh physiological environments. This property makes Bn, O-PEG4-Boc an ideal candidate for applications requiring prolonged circulation times, such as nanoparticle-based drug delivery systems.

One of the key advantages of BnO-PEG4-Boc is its functional group versatility. The Boc group at the terminal end acts as a temporary protecting group, allowing for controlled activation during conjugation reactions. This feature is particularly valuable in site-specific conjugation strategies, where precise chemical modifications are required to avoid unwanted side reactions. A 2024 paper in Nature Nanotechnology showcased the use of BnO-PEG4-Boc in the development of targeted cancer therapies, where the Boc group was selectively cleaved to release a therapeutic payload at tumor sites.

The benzyl group in BnO-PEG4-Boc further enhances its utility in bioconjugation reactions. Benzyl groups are commonly used as clickable handles in click chemistry protocols, enabling efficient and selective coupling with biomolecules such as antibodies, peptides, or nucleic acids. A 2023 review in Chemical Reviews emphasized the role of BnO-PEG4-Boc in the synthesis of multivalent ligands, where the benzyl group facilitates the attachment of multiple functional units for applications in vaccine development and imaging agents.

Recent advances in PEGylation technology have also led to the exploration of PEG4-based conjugates in gene therapy. A 2024 study published in Science Translational Medicine demonstrated that BnO-PEG4-Boc could be used to modify CRISPR-Cas9 complexes, improving their stability and reducing off-target effects. This application highlights the versatility of BnO-PEG4-Boc in precision medicine and regenerative therapies.

The synthesis of BnO-PEG4-Boc involves a well-established PEGylation strategy, typically starting with the activation of the PEG chain using a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The Boc group is introduced through a controlled reaction with a carboxylic acid derivative, ensuring the final product retains its functional integrity. This synthetic approach has been optimized to yield high-purity BnO-PEG4-Boc, which is critical for its application in biomedical applications.

Another area of growing interest is the use of BnO-PEG4-Boc in drug delivery systems that require controlled release mechanisms. The PEG4 chain provides a hydrophilic barrier that shields the drug from premature degradation, while the Boc group can be engineered to respond to specific stimuli such as pH, temperature, or enzymatic activity. A 2023 study in Biomaterials demonstrated that BnO-PEG4-Boc-based nanoparticles could deliver anti-cancer drugs selectively to tumor cells, significantly improving therapeutic outcomes compared to conventional delivery methods.

The biocompatibility of BnO-PEG4-Boc is another critical factor in its widespread adoption. PEGylation has long been recognized for its ability to reduce the immunogenicity of therapeutic agents, and BnO-PEG4-Boc has been shown to maintain this advantage. A 2024 meta-analysis published in Journal of Controlled Release confirmed that PEG4-based conjugates like BnO-PEG4-Boc exhibit minimal toxicity and are well-tolerated in vivo, making them suitable for long-term therapeutic applications.

Looking ahead, the future applications of BnO-PEG4-Boc are expected to expand further as researchers continue to refine PEGylation strategies. Emerging fields such as smart drug delivery, nanomedicine, and personalized therapies are likely to benefit significantly from the unique properties of BnO-PEG4-Boc. Its ability to serve as a versatile building block in the design of targeted therapeutics underscores its importance in advancing biomedical innovation.